(5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H21NO3S2/c1-4-24-16-11-10-15(18(13-16)25-5-2)12-19-20(23)22(21(26)27-19)17-9-7-6-8-14(17)3/h6-13H,4-5H2,1-3H3/b19-12-
• InChI Key: DXZYGIYPTALYRJ-UNOMPAQXSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C=C2C(=O)N(C(=S)S2)C3=CC=CC=C3C)OCC
• Isomeric SMILES: CCOC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)C3=CC=CC=C3C)OCC
• Molecular Formula: C21H21NO3S2
• Molecular Weight: 399.5 g/mol

Description

The compound (5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one is a thiazolidinone derivative. Thiazolidinones are a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This specific compound features a thiazolidinone core with various substituents that may contribute to its unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one typically involves the condensation of appropriate aldehydes and thiosemicarbazides under controlled conditions. The reaction is often carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The reaction mixture is refluxed for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where substituents on the aromatic rings can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in tetrahydrofuran.

Substitution: Halogenated solvents like chloroform or dichloromethane, with catalysts such as palladium on carbon.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce thiazolidinone derivatives with reduced functional groups.

Scientific Research Applications

(5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one: has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential antimicrobial and anti-inflammatory properties.

Medicine: Explored for its anticancer activity and potential as a therapeutic agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which (5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one exerts its effects involves interaction with various molecular targets and pathways. The compound may inhibit specific enzymes or receptors, leading to its observed biological activities. For example, it may interfere with the synthesis of bacterial cell walls, contributing to its antimicrobial properties. Additionally, it may modulate signaling pathways involved in inflammation and cancer progression.

Comparison with Similar Compounds

Similar Compounds

Thiazolidin-2,4-dione: Known for its antidiabetic properties.

Thiazolidin-4-one: Exhibits antimicrobial and anticancer activities.

2,4-Dichlorophenyl thiazolidinone: Used in the synthesis of various pharmaceuticals.

Uniqueness

(5Z)-5-[(2,4-diethoxyphenyl)methylidene]-3-(2-methylphenyl)-2-sulfanylidene-1,3-thiazolidin-4-one: is unique due to its specific substituents, which may enhance its biological activity and selectivity compared to other thiazolidinone derivatives. The presence of diethoxyphenyl and methylphenyl groups can influence its chemical reactivity and interaction with biological targets, making it a valuable compound for further research and development.